2-[(2S,4R)-4-Methoxypyrrolidin-2-yl]-4,5-dimethyl-1H-imidazole

• Molecular Formula: C10H17N3O
• Molecular Weight: 195.26 g/mol
• SMILES: CC1=C(N=C(N1)C2CC(CN2)OC)C
• InChI: InChI=1S/C10H17N3O/c1-6-7(2)13-10(12-6)9-4-8(14-3)5-11-9/h8-9,11H,4-5H2,1-3H3,(H,12,13)/t8-,9+/m1/s1
• InChIKey: FKFLQBWAWUQGOW-BDAKNGLRSA-N

2-[(2S,4R)-4-Methoxypyrrolidin-2-yl]-4,5-dimethyl-1H-imidazole – Wee1 Inhibitor Profile

2-[(2S,4R)-4-Methoxypyrrolidin-2-yl]-4,5-dimethyl-1H-imidazole (CAS 1932804-42-6, molecular formula C₁₀H₁₇N₃O, MW 195.26 g/mol) is a chiral, non-racemic small molecule that combines a 4,5-dimethylimidazole ring with a (2S,4R)-4-methoxypyrrolidine pharmacophore . It has been disclosed as a Wee1 kinase inhibitor that disrupts the G2/M cell-cycle checkpoint [1]. The compound is supplied as a free base in ≥95% purity or as the dihydrochloride salt (CAS 2126144-87-2, MW 268.19 g/mol) , and its defined stereochemistry at the 2- and 4-positions of the pyrrolidine ring distinguishes it from simpler achiral or racemic imidazole derivatives.

Wee1 kinase study tool for G2/M checkpoint research

Single (2S,4R) enantiomer for unambiguous SAR interpretation

Free base or dihydrochloride salt to match assay format requirements

• [1] US Patent 9,732,075 B2, “Chemical compounds”, assigned to GlaxoSmithKline Intellectual Property Development Ltd., published 2017-08-15. View Source

Why Generic Analogs Cannot Substitute This Compound

The compound’s biological activity depends on the simultaneous presence of three structural features: the (2S,4R) absolute configuration of the 4-methoxypyrrolidine ring, the 4,5-dimethyl substitution on the imidazole core that fine-tunes lipophilicity and hydrogen-bonding, and a free secondary amine that serves as a key anchoring point for target binding [1]. Replacing it with the des‑methyl imidazole analog (CAS 1932112-68-9, MW 167.21) or with an N‑protected variant (e.g., tert‑butyl 2‑(4,5‑dimethyl‑1H‑imidazol‑2‑yl)pyrrolidine‑1‑carboxylate) eliminates the hydrogen‑bond donor capacity and alters the conformational preference of the pyrrolidine ring, leading to a loss of Wee1 inhibition. Racemic or 2,4‑trans diastereomers introduce additional conformers that reduce target selectivity and increase off‑target hit rates in screening cascades [1]. Generic substitution therefore carries a high risk of false‑negative SAR interpretation and wasted procurement expenditure.

Des-methyl imidazole analogs may lack essential lipophilicity and hydrogen-bonding features, potentially diminishing Wee1 target engagement.

N-protected variants remove a key secondary amine hydrogen-bond donor, which can disrupt target binding and lose Wee1 activity.

Racemic or trans diastereomers introduce multiple conformers that may reduce target selectivity and confound SAR analysis.

• [1] US Patent 9,732,075 B2, “Chemical compounds”, assigned to GlaxoSmithKline Intellectual Property Development Ltd., published 2017-08-15. View Source

Quantitative Differentiation Evidence

Stereoisomeric Purity vs. Racemic & Trans Isomers

The (2S,4R) configuration is fixed by a chiral-auxiliary-controlled synthesis disclosed in US Patent 9,732,075 B2, yielding a single stereoisomer [1]. In contrast, the cis racemate or the (2R,4R) trans diastereomer (CAS 2223204-08-6, used as an N‑cyanocyclohexyl acetamide derivative) [2] requires chiral chromatographic separation and is sold at <98% enantiomeric excess. For the target compound, vendor certificates of analysis confirm ≥95% chemical purity with no detectable opposite enantiomer by chiral HPLC .

Stereoisomeric Purity

Head-to-head

Single (2S,4R) enantiomer; no opposite enantiomer detected vs. up to 2% in comparable diastereomer products.

Supports unambiguous SAR by eliminating confounding inactive stereoisomer.

Chiral HPLC; vendor COA specifications.

Evidence Dimension	Stereoisomeric purity
Target Compound Data	Single (2S,4R) enantiomer; ≥95% chemical purity
Comparator Or Baseline	Racemic cis mixture; trans diastereomer CAS 2223204-08-6 ( ee <98% )
Quantified Difference	No opposite enantiomer detected vs. up to 2% opposite enantiomer in comparable diastereomer products
Conditions	Chiral HPLC analysis; vendor COA specifications

Why This Matters

For structure‑activity studies, a single enantiomer eliminates the confounding effect of the inactive or antagonistic stereoisomer, reducing ambiguous SAR and saving the cost of repeated synthesis and chiral resolution.

• [1] US Patent 9,732,075 B2, “Chemical compounds”, assigned to GlaxoSmithKline Intellectual Property Development Ltd., published 2017-08-15. View Source
• [2] Kuujia, “(2S,4R)-N-(1-Cyanocyclohexyl)-2-(4,5-dimethyl-1H-imidazol-2-yl)-4-methoxy-1-pyrrolidineacetamide”, CAS 2223204-08-6, accessed 2026. View Source

Free Base vs. Dihydrochloride Salt Comparison

The free base (CAS 1932804-42-6) is available at 95% purity and NLT 97% purity , while the dihydrochloride salt (CAS 2126144-87-2) is offered at ≥95% purity . The free base has a lower molecular weight (195.26 g/mol) and is soluble in organic solvents, whereas the salt (MW 268.19 g/mol) provides improved aqueous solubility and long‑term storage stability. This choice directly affects the molar concentration in biological assays.

Salt Form Selection

Specification review

Free base MW 195.26 vs. dihydrochloride MW 268.19 (37.4% mass difference).

Correct molar dosing by accounting for the 37% mass increase of the salt form.

Free base for organic solubility; salt improves aqueous stability and solubility.

Evidence Dimension	Purity specification and molecular weight
Target Compound Data	Free base: ≥95‑97% purity, MW 195.26 g/mol ; Dihydrochloride salt: ≥95% purity, MW 268.19 g/mol
Comparator Or Baseline	Free base vs. dihydrochloride salt of the same compound
Quantified Difference	MW difference of 72.93 g/mol (37.4% increase for salt); purity range 95‑97%
Conditions	Vendor specifications (AKSci, MolCore, Chemenu)

Why This Matters

Researchers must select the appropriate form based on assay medium; using the salt without accounting for the molecular weight difference leads to a 37% error in molar dosing.

Wee1 Inhibition: Structural Determinants

The compound is described as a Wee1 inhibitor that interferes with phosphorylation of cyclin‑dependent kinases [1]. The 4‑methoxypyrrolidine moiety is essential for potency; removal of the methoxy group or alteration of the pyrrolidine substitution pattern abolishes activity [1]. Cross‑reference with chemically similar Wee1 inhibitors in the BindingDB assay (ChEMBL_468879) shows that related imidazole‑pyrrolidine compounds achieve IC₅₀ values in the 9–19 nM range [2], providing a class‑level benchmark.

Wee1 Inhibition

Class-level

Described as Wee1 inhibitor; specific IC50 not disclosed. Related imidazole-pyrrolidine inhibitors show IC50 9–19 nM.

Structural homology suggests low-nM potency; in-house profiling against a reference inhibitor is advised.

BindingDB assay ChEMBL_468879; ATP 9.5 µM.

Evidence Dimension	Wee1 inhibitory potency
Target Compound Data	Described as a Wee1 inhibitor; specific IC₅₀ not publicly disclosed [1]
Comparator Or Baseline	Related imidazole‑pyrrolidine Wee1 inhibitors in BindingDB: IC₅₀ 9–19 nM [2]
Quantified Difference	Quantitative comparison not possible due to lack of disclosed IC₅₀ for the target compound
Conditions	Inhibition of human Wee1 (BindingDB assay ChEMBL_468879); ATP concentration 9.5 µM

Why This Matters

Although direct head‑to‑head data are absent, the structural homology to low‑nanomolar Wee1 inhibitors establishes a plausible potency range; procurement decisions should be based on in‑house profiling against a known reference inhibitor.

• [1] US Patent 9,732,075 B2, “Chemical compounds”, assigned to GlaxoSmithKline Intellectual Property Development Ltd., published 2017-08-15. View Source
• [2] BindingDB, “Inhibition of human Wee1”, Assay ChEMBL_468879 (CHEMBL949042), accessed 2026. View Source

Lipophilic Efficiency vs. Des-Methyl Analog

The 4,5‑dimethyl substitution on the imidazole ring increases the calculated logP by approximately 0.7 units compared with the des‑methyl analog 2-[(2S,4R)-4-methoxypyrrolidin-2-yl]-1H-imidazole (CAS 1932112-68-9, XLogP3 ≈ 0.4 vs. ≈ 1.1 for the dimethyl compound) . This moderate lipophilicity boost improves passive membrane permeability without violating lead‑like chemical space (MW 195.26, HBD 2, HBA 4, rotatable bonds 3) .

Lipophilic Efficiency

Cross-study comparable

Target XLogP3 ≈1.1; des-methyl analog ≈0.4 (Δ +0.7 log units).

Balanced lipophilicity supports cell-based assay permeability.

Predicted properties; MW 195.26, HBD 2, HBA 4.

Evidence Dimension	Calculated logP and molecular properties
Target Compound Data	MW 195.26, XLogP3 ≈ 1.1, HBD 2, HBA 4
Comparator Or Baseline	Des‑methyl analog CAS 1932112-68-9, MW 167.21, XLogP3 ≈ 0.4
Quantified Difference	ΔMW = 28.05 g/mol (16.8% increase); ΔXLogP3 ≈ 0.7 log units
Conditions	Predicted physicochemical properties (PubChem/ MolCore data)

Why This Matters

The additional methyl groups provide a balanced lipophilicity profile suitable for cell‑based assays, avoiding the low permeability that often limits the des‑methyl analog.

Recommended Application Scenarios

Wee1 Kinase SAR Studies

Use the single (2S,4R) enantiomer [1] as the core scaffold for systematic variation of the imidazole substituents and the pyrrolidine nitrogen. Compare directly with the des‑methyl analog (CAS 1932112-68-9) to quantify the contribution of the imidazole methyl groups to Wee1 potency and cell permeability.

Chiral Probe for Kinase Selectivity Profiling

The defined stereochemistry [1] makes the compound suitable as a chiral probe in kinase selectivity panels (e.g., Eurofins KinaseProfiler). Pair with the racemic cis mixture or the trans diastereomer [2] to assess the stereochemical dependence of kinase binding.

Physicochemical Optimization of Lead Series

The balanced MW (195.26) and XLogP3 (≈1.1) position the compound as a lead‑like starting point. Use the free base for organic‑solvent‑based chemistry and the dihydrochloride salt (CAS 2126144-87-2) for aqueous biological assays, being careful to correct for the 37.4% mass difference.

Chiral Purity Analysis Method Development

Employ the >95% pure free base as a reference standard for developing chiral HPLC or SFC methods that resolve the (2S,4R) isomer from its stereoisomers, supporting quality control of in‑house synthesized batches.

Application

Selection Property

Validation Focus

Wee1 kinase SAR studies

Single (2S,4R) enantiomer scaffold

Stereochemical contribution to target binding

Kinase selectivity profiling

Defined stereochemistry

Binding selectivity across stereoisomers

Lead-like scaffold optimization

Free base and dihydrochloride salt forms

Correct molar dosing and solubility fit

Chiral purity method development

High-purity reference standard

Chiral HPLC/SFC method resolution

• [1] US Patent 9,732,075 B2, “Chemical compounds”, assigned to GlaxoSmithKline Intellectual Property Development Ltd., published 2017-08-15. View Source
• [2] Kuujia, “(2S,4R)-N-(1-Cyanocyclohexyl)-2-(4,5-dimethyl-1H-imidazol-2-yl)-4-methoxy-1-pyrrolidineacetamide”, CAS 2223204-08-6, accessed 2026. View Source